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Compound of Interest

Compound Name:
2-(Tribromomethyl)quinoline-6-

carboxylic acid

CAS No.: 457068-83-6

Cat. No.: B12892049

Get Quote

Executive Summary
The quinoline-6-carboxylic acid scaffold represents a high-value pharmacophore in modern

drug discovery, distinct from its more common C3-substituted (fluoroquinolone) and C4-

substituted (antimalarial) counterparts. Its structural uniqueness lies in the C6 position's ability

to serve as a solvent-exposed vector, allowing for the attachment of solubilizing groups or

specific recognition motifs that extend out of the ATP-binding pocket of kinases. This guide

analyzes the structural activity relationships (SAR), synthetic architectures, and therapeutic

applications of this moiety, with a specific focus on its role in multi-kinase inhibition (e.g.,

Cabozantinib) and emerging antimicrobial agents.

Part 1: Structural Activity Relationship (SAR) &
Pharmacophore Analysis
The C6 Vector Concept
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In kinase inhibitor design, the quinoline core typically acts as the "hinge binder," mimicking the

adenine ring of ATP. The nitrogen at position 1 (N1) often accepts a hydrogen bond from the

backbone amide of the kinase hinge region.

C6 Position (The Exit Vector): Unlike the C3 or C4 positions, which are often buried within

the hydrophobic pocket, substituents at C6 project towards the solvent front. This allows

medicinal chemists to attach bulky solubilizing groups (e.g., morpholines, piperazines) or

extended amide chains without incurring severe steric penalties.

Electronic Effects: The carboxylic acid at C6 exerts an electron-withdrawing effect on the B-

ring, modulating the pKa of the N1 nitrogen. Converting the acid to a carboxamide (as in

Cabozantinib) fine-tunes this electron density, optimizing the hydrogen bond acceptor

capability of N1.

Visualization: Quinoline-6-Carboxamide SAR Map
The following diagram illustrates the functional logic of the scaffold.
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Figure 1: Pharmacophore map of the Quinoline-6-carboxamide scaffold highlighting the

strategic role of the C6 vector in target selectivity.

Part 2: Synthetic Architectures & Protocols
Synthetic Strategy: The "Late-Stage Diversification"
Approach
The most robust pathway to C6-functionalized quinolines involves constructing the quinoline

ring first, followed by manipulation of the C6 substituent. A common error is attempting to carry

a complex amide through the harsh conditions of a Skraup or Doebner-Miller synthesis.

Recommended Route:

Ring Construction: Gould-Jacobs reaction or Combes synthesis to form 6-bromoquinoline or

quinoline-6-carboxylic acid ethyl ester.

Activation: Hydrolysis (if ester) followed by acid chloride formation.

Coupling: Amide coupling with the desired amine.

Experimental Protocol: Synthesis of a Cabozantinib
Analog (N-(4-fluorophenyl)quinoline-6-carboxamide)
Objective: To synthesize a probe compound for kinase inhibition assays.

Reagents:

Quinoline-6-carboxylic acid (1.0 equiv)

Thionyl chloride (SOCl2) (3.0 equiv)[1]

4-Fluoroaniline (1.1 equiv)

Triethylamine (TEA) (2.0 equiv)

Dichloromethane (DCM) (Anhydrous)
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DMF (Catalytic amount)

Step-by-Step Methodology:

Acid Chloride Formation (Activation):

In a flame-dried round-bottom flask equipped with a reflux condenser, suspend Quinoline-

6-carboxylic acid (500 mg, 2.89 mmol) in anhydrous DCM (10 mL).

Add catalytic DMF (2 drops) to initiate the reaction.

Add SOCl2 (0.63 mL, 8.67 mmol) dropwise at 0°C.

Critical Step: Heat the mixture to reflux (40°C) for 3 hours. The suspension should become

a clear solution, indicating conversion to the acid chloride.

Evaporate the solvent and excess SOCl2 under reduced pressure to obtain the crude acid

chloride as a yellow solid. Do not purify.

Amide Coupling:

Redissolve the crude acid chloride in anhydrous DCM (10 mL).

In a separate flask, dissolve 4-Fluoroaniline (353 mg, 3.18 mmol) and TEA (0.80 mL, 5.78

mmol) in DCM (5 mL).

Add the amine solution dropwise to the acid chloride solution at 0°C under nitrogen

atmosphere.

Allow the reaction to warm to room temperature and stir for 12 hours.

Work-up and Purification:

Quench with saturated NaHCO3 solution (20 mL).

Extract with DCM (3 x 20 mL).

Wash combined organics with brine, dry over Na2SO4, and concentrate.
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Purification: Recrystallize from Ethanol/Water (9:1) or purify via flash column

chromatography (SiO2, 0-5% MeOH in DCM).

Validation: Confirm structure via 1H NMR (expect amide singlet ~10.5 ppm) and LC-MS

(M+1 = 267.1).

Visualization: Synthetic Workflow
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Figure 2: Step-wise synthetic pathway for generating quinoline-6-carboxamide derivatives.

Part 3: Therapeutic Applications & Data Analysis[2]
Oncology: The Cabozantinib Paradigm
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The most successful application of this scaffold is Cabozantinib (Cometriq/Cabometyx). It

functions as a multi-kinase inhibitor, primarily targeting c-Met (Hepatocyte Growth Factor

Receptor) and VEGFR2.

Mechanism: The quinoline ring binds to the ATP pocket. The C6-carboxamide linker positions

the terminal hydrophobic moiety (a fluorophenyl group in the protocol above, or a more

complex ether in Cabozantinib) to interact with the "gatekeeper" residues or the activation

loop.

Dual Inhibition: By inhibiting both c-Met (resistance mechanism) and VEGFR2

(angiogenesis), it overcomes resistance common to pure VEGF inhibitors.

Comparative Potency Data
The following table summarizes the inhibitory potency of Cabozantinib and related quinoline-6-

derivatives against key kinase targets.
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Compound Target IC50 (nM) Clinical Status
Mechanism
Note

Cabozantinib VEGFR2 0.035
Approved (RCC,

HCC, MTC)

Potent

angiogenesis

inhibition

Cabozantinib c-Met 1.3 Approved

Blocks HGF-

mediated

metastasis

Cabozantinib RET 5.2 Approved

Effective in

Medullary

Thyroid Cancer

Derivative 4d NTPDase1 280 Preclinical

Ectonucleotidase

inhibition

(Immuno-

oncology)

Bosutinib Src/Abl 1.2 Approved (CML)

Note: 3-

cyanoquinoline,

structurally

related

Data Source: Yakes et al. (2011) and recent search results [1.2, 1.18].

Visualization: Mechanism of Action (Signaling Blockade)
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Figure 3: Disruption of oncogenic signaling cascades by Quinoline-6-carboxamide derivatives.

Part 4: Experimental Validation (Biological Assay)
Protocol: In Vitro Kinase Inhibition Assay (FRET-based)
To validate the activity of synthesized quinoline-6-carboxylic acid derivatives, a Z'-LYTE™

(FRET) assay is recommended due to its high sensitivity and suitability for high-throughput

screening.

Materials:

Recombinant Kinase (e.g., c-Met)
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FRET Peptide Substrate (Coumarin/Fluorescein labeled)

ATP (at Km concentration)

Test Compound (dissolved in DMSO)

Procedure:

Preparation: Dilute test compounds in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1

mM EGTA, 0.01% Brij-35). Prepare a 10-point dose-response curve (e.g., 10 µM to 0.1 nM).

Incubation:

Add 10 µL of kinase solution to 384-well plate.

Add 5 µL of test compound. Incubate for 15 mins at RT to allow equilibrium binding.

Add 5 µL of ATP/Peptide Substrate mixture to initiate reaction.

Incubate for 1 hour at RT.

Development: Add 10 µL of Development Reagent (protease). This reagent cleaves non-

phosphorylated peptide. Phosphorylated peptide (protected by the kinase reaction) remains

intact.

Detection: Measure Fluorescence Emission Ratio (Coumarin/Fluorescein).

High Ratio = High Phosphorylation = Low Inhibition.

Low Ratio = Low Phosphorylation = High Inhibition.

Analysis: Fit data to a sigmoidal dose-response equation (variable slope) to calculate IC50.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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